Cas no 612525-72-1 (2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one)

• Product Name: 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one
• CAS No: 612525-72-1
• MF: C₂₀H₁₆N₂OS₂
• MW: 364.483841896057
• CID: 6089751
• PubChem ID: 2945641
• Update Time: 2025-05-19

2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one
• 4H-1,3-Thiazin-4-one, 2-(diphenylamino)-5,6-dihydro-6-(2-thienyl)-
• 612525-72-1
• BRD-A95746414-001-01-9
• ChemDiv3_004494
• HMS1485M06
• AKOS000806254
• AKOS016324202
• 2-(N-phenylanilino)-6-thiophen-2-yl-5,6-dihydro-1,3-thiazin-4-one
• F1402-0040
• IDI1_022404

• Inchi： 1S/C20H16N2OS2/c23-19-14-18(17-12-7-13-24-17)25-20(21-19)22(15-8-3-1-4-9-15)16-10-5-2-6-11-16/h1-13,18H,14H2
• InChI Key： VLYVSEKFUBXSFK-UHFFFAOYSA-N
• SMILES： S1C(C2SC=CC=2)CC(=O)N=C1N(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 364.07040549g/mol
• Monoisotopic Mass: 364.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 533.9±60.0 °C(Predicted)
• pka: -0.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one

Introduction to 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one (CAS No. 612525-72-1)

2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one, identified by the CAS number 612525-72-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a fused thiazine ring system coupled with diphenylamino and thiophenyl substituents, which endow it with unique electronic and steric properties. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular architecture suggests potential biological activity, particularly in modulating enzyme functions and receptor interactions. The thiazine core is a well-known pharmacophore found in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The incorporation of a diphenylamino group enhances lipophilicity, which is often crucial for membrane permeability and target binding affinity. Additionally, the thiophenyl moiety contributes to the molecule's stability and can influence its interactions with biological targets.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their pharmacological potential. Virtual screening techniques have been employed to identify novel binding interactions between 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one and various biological targets, including kinases, proteases, and ion channels. These studies have highlighted its potential as an inhibitor in pathways relevant to inflammation and cancer progression.

In vitro studies have begun to elucidate the mechanism of action of this compound. Initial experiments suggest that it may exert its effects by interfering with key signaling cascades involved in cell proliferation and survival. The diphenylamino group is particularly interesting as it can engage in hydrogen bonding or π-stacking interactions with protein residues, which could modulate enzyme activity. Furthermore, the thiophenyl ring may interact with aromatic pockets in protein targets, providing an additional layer of specificity.

The synthesis of 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one presents both challenges and opportunities for chemists. The construction of the thiazine ring requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been instrumental in facilitating the assembly of this complex structure. These techniques allow for efficient connectivity between the different functional groups while maintaining regioselectivity.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive scaffold for derivative design. By modifying either the diphenylamino or thiophenyl substituents, researchers can fine-tune its pharmacological properties. For instance, replacing one phenyl ring with a heterocyclic moiety could alter its solubility or metabolic stability. Similarly, introducing halogen atoms or other electron-withdrawing groups could enhance its binding affinity to biological targets.

The potential therapeutic applications of 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one are still being explored. Preliminary data suggest that it may have utility in treating neurological disorders due to its ability to modulate neurotransmitter receptors. Additionally, its anti-inflammatory properties have been noted in early-stage studies, making it a candidate for addressing chronic inflammatory conditions such as rheumatoid arthritis or Crohn's disease.

As research progresses, the integration of experimental data with computational modeling will be crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of this compound. Techniques like molecular dynamics simulations can provide insights into how 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one interacts with biological membranes and proteins at an atomic level. This information can guide the design of next-generation analogs with improved efficacy and reduced side effects.

The industrial-scale synthesis of this compound will also be a focus area moving forward. Process optimization efforts will aim to reduce production costs while maintaining high quality standards. Green chemistry principles may be applied to minimize waste and energy consumption during manufacturing. Such sustainable practices are increasingly important in pharmaceutical development to ensure environmental responsibility alongside therapeutic innovation.

In conclusion, 2-(diphenylamino)-6-(thiophen-2-yl)-5,6-dihydro-4H-1,3-thiazin-4-one (CAS No. 612525-72-1) represents a fascinating subject of study in medicinal chemistry. Its unique structural features offer potential for developing novel therapeutic agents across multiple disease areas. Continued research into its biological activity and synthetic accessibility will likely uncover new opportunities for medical intervention.